Cas no 89913-44-0 (1,8-Heptadecadiene-11,13,15-triyne)

• Product name: 1,8-Heptadecadiene-11,13,15-triyne
• CAS No: 89913-44-0
• MF: C₁₇H₂₀
• MW: 224.340704917908
• CID: 585380
• PubChem ID: 71326872

1,8-Heptadecadiene-11,13,15-triyne Chemical and Physical Properties

Names and Identifiers

• 1,8-Heptadecadiene-11,13,15-triyne
• heptadeca-1,8-dien-11,13,15-triyne
• DTXSID50756000
• 89913-44-0
• Heptadeca-1,8-diene-11,13,15-triyne

• Inchi： InChI=1S/C17H20/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h3,15,17H,1,5,7,9,11,13,16H2,2H3
• InChI Key： FFKAQLNVYWMLFO-UHFFFAOYSA-N
• SMILES： CC#CC#CC#CCC=CCCCCCC=C

Computed Properties

• Exact Mass: 224.156500638g/mol
• Monoisotopic Mass: 224.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes